N-(3-methoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide

• IUPAC Name: N-(3-methoxyphenyl)-4-(5-methyltriazol-1-yl)benzamide
• InChI: InChI=1S/C17H16N4O2/c1-12-11-18-20-21(12)15-8-6-13(7-9-15)17(22)19-14-4-3-5-16(10-14)23-2/h3-11H,1-2H3,(H,19,22)
• InChI Key: PCPGSQACEGSAOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=NN1C2=CC=C(C=C2)C(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

• Introduction :

  • "N-(3-methoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide" is a chemical compound belonging to the class of benzamides, which are known for their significance in medicinal chemistry due to their diverse biological activities.

• Synthesis Analysis :

  • While specific synthesis information for this compound was not found, the synthesis of similar benzamide compounds involves techniques like Ugi reactions, Claisen type reactions, or condensation reactions (Bektaş et al., 2010).

• Molecular Structure Analysis :

  • The molecular structure of benzamides is often characterized using techniques such as X-ray diffraction, IR spectroscopy, and quantum chemical computation. These methods reveal the crystalline structure and geometrical parameters of the molecule (Demir et al., 2015).

• Chemical Reactions and Properties :

  • Benzamides typically participate in reactions such as Ugi reactions, Claisen type reactions, and condensation reactions. They can also undergo various modifications to alter their chemical properties (Bektaş et al., 2010).

• Physical Properties Analysis :

  • The physical properties of benzamides can be characterized by their melting points, solubility in different solvents, and crystalline structure. These properties are crucial for determining the compound's applicability in various fields (Demir et al., 2015).

• Chemical Properties Analysis :

  • Benzamides exhibit a range of chemical properties such as reactivity, stability, and the ability to form hydrogen bonds. These properties are often studied using computational methods like DFT calculations (Beytur & Avinca, 2021).